(+)-7-Octylindolactam v
Overview
Description
(+)-7-Octylindolactam v is a natural compound that has been found to have potential therapeutic benefits in various scientific research studies. It belongs to the class of indolactams, which are a group of cyclic lactams isolated from various sources such as bacteria, fungi, and plants.
Scientific Research Applications
Synthesis and Applications in Protein Kinase Modulation : (+)-7-Octylindolactam V has been synthesized for use as a lyngbyatoxin analog, showing potential applications in the modulation of protein kinase C (PKC). This suggests its role in cellular signaling and regulation processes (Quick & Saha, 1994).
Derivative Synthesis for Biological Studies : Derivatives of (+)-7-Octylindolactam V have been synthesized and studied for their biological activities. For instance, the microbial conversion technique was used to create new indolactam derivatives, expanding the potential biological applications of these compounds (Irie et al., 1995).
Involvement in Tumor Promotion and Cellular Uptake : (+)-7-Octylindolactam V and its derivatives have been studied for their roles in tumor promotion and their ability to bind to specific cellular targets. This includes the study of its interaction with cellular receptors and the mechanisms of cellular uptake (Irie et al., 1989).
Influence on Intercellular Communication and ICAM-1 Expression : The compound has been implicated in the modulation of intercellular communication and the expression of intercellular adhesion molecule 1 (ICAM-1) in human vascular endothelial cells, highlighting its potential role in inflammation and immune responses (Sung et al., 1994).
properties
IUPAC Name |
13-(hydroxymethyl)-9-methyl-5-octyl-10-propan-2-yl-3,9,12-triazatricyclo[6.6.1.04,15]pentadeca-1,4,6,8(15)-tetraen-11-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H39N3O2/c1-5-6-7-8-9-10-11-18-12-13-21-22-19(15-26-23(18)22)14-20(16-29)27-25(30)24(17(2)3)28(21)4/h12-13,15,17,20,24,26,29H,5-11,14,16H2,1-4H3,(H,27,30) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SUQYTYOVPXAUGB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCC1=C2C3=C(C=C1)N(C(C(=O)NC(CC3=CN2)CO)C(C)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H39N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(+)-7-Octylindolactam v | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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